3-(3-ethyl-1H-pyrazol-4-yl)propanenitrile
Overview
Description
3-(3-ethyl-1H-pyrazol-4-yl)propanenitrile, or 3-EPN, is a synthetic organic compound that has been used for a variety of scientific research applications. It is a colorless, crystalline solid that is soluble in water and has a melting point of 110°C. 3-EPN is a derivative of pyrazole, a five-membered heterocyclic aromatic compound that has been studied for its potential applications in medicine, agriculture, and materials science.
Scientific Research Applications
Synthesis of Polysubstituted Bipyrazoles and Pyrazolylpyrimidines
The derivative of "3-(pyrazol-3-yl)-3-oxo-propanenitrile" has been shown to react with nitrogen nucleophiles, leading to the formation of bipyrazole, pyrazolyloxazole, and pyrazolylpyrimidine derivatives. These reactions demonstrate the compound's utility in synthesizing complex nitrogen-containing heterocycles, which are often of interest in medicinal chemistry and materials science (Dawood, Farag, & Ragab, 2004).
Catalytic Applications in Organic Synthesis
Research on the use of ZnFe2O4 nanoparticles as catalysts for the synthesis of complex organic molecules, including derivatives similar to "3-(3-ethyl-1H-pyrazol-4-yl)propanenitrile," highlights the potential of these materials in green chemistry. This includes the synthesis of [(5-hydroxy-3-methyl-1H-pyrazol-4-yl)(phenyl)methyl]propanedinitriles and 6-amino-4-aryl-3-methyl-2,4-dihydro pyrano[2,3-c]pyrazole-5-carbonitriles through a one-pot, four-component condensation reaction. These reactions benefit from high yields, short reaction times, and an environmentally friendly approach (Safaei‐Ghomi, Shahbazi-Alavi, & Heidari-Baghbahadorani, 2015).
Magnetically Separable Catalysts for Heterocyclic Synthesis
The development of magnetically separable graphene oxide anchored sulfonic acid catalysts for the synthesis of pyrazolopyridine derivatives, including those related to "3-(3-ethyl-1H-pyrazol-4-yl)propanenitrile," demonstrates advancements in catalyst design. These catalysts offer high activity, reusability, and the advantage of a green solvent system under microwave irradiation, showcasing a move towards more sustainable synthetic methodologies (Zhang et al., 2016).
Green Synthesis of Pyrano[2,3-c]-Pyrazoles and Pyrazolo[1,5-a]Pyrimidines
Efforts to synthesize pyrano[2,3-c]pyrazoles and pyrazolo[1,5-a]pyrimidines from ethyl acetoacetate, hydrazine hydrate, aldehydes, or ketones and malononitrile, without the use of solvents, illustrate the growing interest in developing more sustainable chemical reactions. These methodologies not only provide access to a wide range of heterocyclic compounds but also emphasize the importance of solvent-free reactions in reducing the environmental impact of chemical synthesis (Al-Matar, Khalil, Adam, & Elnagdi, 2010).
properties
IUPAC Name |
3-(5-ethyl-1H-pyrazol-4-yl)propanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3/c1-2-8-7(4-3-5-9)6-10-11-8/h6H,2-4H2,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DLOCWDZRRIHBSH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=NN1)CCC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-ethyl-1H-pyrazol-4-yl)propanenitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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